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Solcitinib Solubility and Stock Solution
Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Solcitinib

CAS No.: 1206163-45-2

Cat. No.: S543558

The table below summarizes key physicochemical data and standard stock solution preparation methods for

Solcitinib [1] [2].

Parameter Details

Molecular Weight 389.45 g/mol [1] [2]

CAS Number 1206163-45-2 [1] [2]

Solubility in DMSO 20 mg/mL (approximately 51.4 mM) [1] [3]
Solubility in Water <1 mg/mL [1]

Solubility in Ethanol <1 mg/mL [1]

Standard Stock Concentration 16.7 mg/mL in DMSO [1] [2]

Protocol: Preparing a 16.7 mg/mL DMSO Stock Solution [1]

e Bring the DMSO to room temperature and use a fresh, dry vial.
e Weigh 16.7 mg of Solcitinib powder.
e Add 1 mL of DMSO directly to the powder.
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e \ortex or sonicate the mixture until a clear solution is obtained. Gentle warming to 60°C may be
required to aid dissolution [2].
¢ Aliquot the stock solution and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Formulation Protocols for In Vivo Studies

For in vivo experiments, the DMSO stock solution must be further diluted into a biocompatible solvent

system. Below are three validated protocols [1] [2].

Protocol 1: PEG300/Tween80/Saline System [1] [2] This formulation yields a clear solution at 1.67
mg/mkL.

¢ Solvent System: 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline.

¢ Preparation:
o Add 100 pL of the 16.7 mg/mL DMSO stock solution to 400 puL of PEG300. Mix evenly.
o Add 50 pL of Tween-80 to the mixture and mix evenly.
o Add 450 pL of normal saline (0.9% NaCl in ddHz0) to adjust the final volume to 1 mL.

Protocol 2: SBE-$-CD/Saline System [1] [2] This formulation yields a clear solution at 1.67 mg/mL.

¢ Solvent System: 10% DMSO + 90% (20% SBE-B-CD in Saline).
¢ Preparation:
o First, prepare a 20% SBE-[B-CD in Saline solution by dissolving 2 g of SBE-B-CD in 10 mL of
saline. Ensure it is completely dissolved and clear.
o Add 100 pL of the 16.7 mg/mL DMSO stock solution to 900 pL of the 20% SBE-3-CD solution.
Mix evenly.

Protocol 3: Corn Oil System [1] [2] This formulation yields a clear solution at 1.67 mg/mL and may be

suitable for longer-term dosing studies.

¢ Solvent System: 10% DMSO + 90% Corn Oil.

¢ Preparation:
o Add 100 pL of the 16.7 mg/mL DMSO stock solution to 900 pL of corn oil.
o Mix evenly using vortexing or sonication.

Frequently Asked Questions (FAQSs)
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Q1: My solution has become cloudy or precipitated has formed. What should I do? Cloudiness indicates

that the compound is crashing out of solution.

¢ For stock solutions: Ensure you are using fresh, anhydrous DMSO. Gently warm the solution to
60°C and sonicate. If precipitation persists, the powder may have degraded, and a new batch should
be prepared.

¢ For working formulations: Confirm that you are adding co-solvents in the exact sequence specified
(DMSO stock — PEG300 — Tween80 — Saline). Sequential addition is critical for stability. Slight
warming and sonication can help re-dissolve the precipitate.

Q2: Why is the sequential addition of solvents so important? Sequential addition allows for a gradual
change in solvent polarity, which helps keep the hydrophobic drug molecules in solution. Adding the DMSO

stock directly to saline would cause immediate and severe precipitation [1].

Q3: Which formulation should I choose for my animal study?

¢ Protocol 1 (PEG300/Tween80/Saline) is a standard and widely used aqueous-based formulation.

¢ Protocol 2 (SBE-B-CDI/Saline) uses a cyclodextrin to encapsulate the drug, which can enhance
solubility and stability.

e Protocol 3 (Corn Oil) is a non-aqueous option. It is recommended to be chosen carefully, especially
if the continuous dosing period exceeds half a month [2]. The choice may depend on your
administration route and the specific requirements of your animal model.

Q4: What is the biological target of Solcitinib, and why is it used in psoriasis research? Solcitinib is a
potent and selective inhibitor of the Janus kinase 1 (JAK1) [1] [2]. It inhibits JAK1 with an IC50 of 9.8 nM
and shows selectivity over other JAK family members [1] [2]. The JAK-STAT signaling pathway is a major
intracellular pathway for numerous cytokines implicated in the inflammation and epidermal proliferation
seen in psoriasis [4] [5] [6]. By blocking JAK1, Selcitinib can inhibit the signaling of key pro-inflammatory

cytokines, leading to clinical improvement in psoriasis models [1].

The following diagram illustrates the JAK-STAT signaling pathway that Solcitinib targets:
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Diagram: JAK-STAT Signaling Pathway and Solcitinib Inhibition. Solcitinib selectively inhibits JAKI,

disrupting the phosphorylation of STAT proteins and subsequent pro-inflammatory gene expression. [4] [5]
[6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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